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Compound of Interest

Compound Name: Monensin

Cat. No.: B15613950 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Monensin is a polyether antibiotic isolated from Streptomyces cinnamonensis that

functions as a potent ionophore with a high affinity for monovalent cations such as Sodium

(Na⁺) and Potassium (K⁺).[1][2][3] In cell biology, it is widely used as a research tool due to its

ability to act as an Na⁺/H⁺ antiporter, disrupting ionic gradients across cellular and subcellular

membranes.[2][4] This activity leads to its most common application in in vitro studies: the

inhibition of intracellular protein transport by disrupting the structure and function of the Golgi

apparatus.[5][6][7] This blockade causes proteins, such as cytokines, to accumulate within the

cell, which is a critical step for their subsequent detection by methods like flow cytometry.[5]

Monensin also exhibits antibacterial, antimalarial, and apoptotic activities, making it a subject

of investigation in various research fields, including cancer biology.[2][5][8]

Proper preparation of Monensin solutions is crucial for obtaining reliable and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and application of Monensin solutions for in vitro studies.

Quantitative Data and Physicochemical Properties
Monensin is typically supplied as a sodium salt, which is a white to off-white crystalline

powder.[6][9] It is practically insoluble in water but is freely soluble in organic solvents like

ethanol and methanol.[6][9]
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Property Value References

Chemical Formula C₃₆H₆₁NaO₁₁ [10]

Molecular Weight 692.9 g/mol [10][11][12]

Appearance
White to light brownish-white

crystalline powder
[6][9]

Solubility in Ethanol ~15 mg/mL; up to 100 mM [5][11][13]

Solubility in Methanol 50 mg/mL [6]

Solubility in DMF ~1 mg/mL [11][13]

Solubility in Water Practically insoluble [4][6][9]

Storage (Solid) 2-8°C or -20°C [6][11]

Storage (Stock Solution)
-20°C (stable for up to one

month)
[5][6]

Mechanism of Action: Protein Transport Inhibition
Monensin's primary mechanism of action in cell biology research is the disruption of the Golgi

complex.[6] By acting as an Na⁺/H⁺ antiporter, it neutralizes the acidic pH of the Golgi

cisternae.[5] This disruption of the proton gradient inhibits vesicular transport, effectively

blocking the movement of proteins from the endoplasmic reticulum (ER) through the Golgi

apparatus for secretion.[7][14] This leads to an accumulation of proteins within the cell, a

feature widely exploited for intracellular cytokine staining.[7]
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Diagram 1: Monensin blocks protein transport at the Golgi apparatus.
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Start

1. Weigh 6.93 mg
Monensin Sodium Powder

2. Add 1 mL
Absolute Ethanol

3. Vortex Until
Completely Dissolved

4. Result: 10 mM
Stock Solution

5. Aliquot and Store
Stock at -20°C

6. Dilute Stock in
Culture Medium (e.g., 1:5000 for 2 µM)

Use as needed

7. Add Working Solution
to In Vitro Assay

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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